Cas no 100246-71-7 (Undecanoyl chloride, 2-methyl-)

• Product Name: Undecanoyl chloride, 2-methyl-
• CAS No: 100246-71-7
• MF: C₁₂H₂₃ClO
• MW: 218.763423204422
• CID: 3547998
• Update Time: 2025-04-22

Undecanoyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Undecanoyl chloride, 2-methyl-

• Inchi： 1S/C12H23ClO/c1-3-4-5-6-7-8-9-10-11(2)12(13)14/h11H,3-10H2,1-2H3
• InChI Key： SSSJWOZTBLUCBQ-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(C)CCCCCCCCC

Computed Properties

• Exact Mass: 218.143743g/mol
• Monoisotopic Mass: 218.143743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.76g/mol
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų